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Compound of Interest

Compound Name: Dimethyl 4-hydroxyisophthalate

Cat. No.: B1293594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 4-hydroxyisophthalate,
a versatile organic compound with potential applications in various scientific fields. This
document details its chemical properties, synthesis, and known biological activities, offering
valuable information for researchers and professionals in drug development and chemical
synthesis.

Chemical Identity and Synonyms

Dimethyl 4-hydroxyisophthalate is an organic compound with the molecular formula
C10H100s5 and a molecular weight of 210.18 g/mol .[1] Its systematic IUPAC name is dimethyl 4-
hydroxybenzene-1,3-dicarboxylate.[2] The compound is registered under the CAS Number
5985-24-0.[2]

For clarity and comprehensive literature searching, a list of its common synonyms and
identifiers is provided in the table below.
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Identifier Type Identifier
IUPAC Name dimethyl 4-hydroxybenzene-1,3-dicarboxylate[2]
CAS Number 5985-24-0[2]
4-Hydroxyisophthalic acid dimethyl ester[2], 1,3-
Benzenedicarboxylic acid, 4-hydroxy-, dimethyl
Synonyms ]
ester[2], Dimethyl 4-hydroxybenzene-1,3-
dicarboxylate[3], Methyl Salicylate Impurity E
PubChem CID 80087[2]

EINECS Number

227-803-0[2]

UNII

M57C256VIR[2]

Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl 4-hydroxyisophthalate is

presented below, offering a snapshot of its characteristics relevant to experimental design and

application.
Property Value Reference
Molecular Formula C10H100s5 [1]
Molecular Weight 210.18 g/mol [1]
Appearance White to off-white solid [4]
Melting Point 97 °C [4]
Boiling Point 305 °C [4]
Density 1.284 g/cm3 [4]
Soluble in DMSO (42 mg/mL)
Solubility and Ethanol (42 mg/mL). [5]
Insoluble in water.
pKa (Predicted) 8.15+0.18 [4]
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Synthesis Protocol

The synthesis of Dimethyl 4-hydroxyisophthalate can be achieved through the esterification
of 4-hydroxyisophthalic acid. A general experimental protocol, adapted from established
synthesis routes, is provided below.[6]

Esterification of 4-Hydroxyisophthalic Acid

Materials:

e 4-Hydroxyisophthalic acid

e Methanol (anhydrous)
 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated solution)
¢ Magnesium sulfate (anhydrous)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask, suspend 4-hydroxyisophthalic acid in an excess of anhydrous
methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

o Attach a reflux condenser and heat the mixture to reflux for 4-6 hours, or until the reaction is
complete (monitored by TLC).

 After cooling to room temperature, remove the excess methanol using a rotary evaporator.
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o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the
remaining acid, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Purify the crude Dimethyl 4-hydroxyisophthalate by recrystallization from a suitable
solvent system (e.g., methanol/water) to obtain a pure crystalline solid.

Spectroscopic Data

The identity and purity of synthesized Dimethyl 4-hydroxyisophthalate can be confirmed
using various spectroscopic technigues. Representative data are summarized below.

Spectroscopic Technigue Data Summary

Data available in various deuterated solvents,
such as CDCls.[7]

1H NMR

Predicted collision cross section (CCS) values

Mass Spectrometry
for various adducts are available.[8]

Infrared (IR) Spectroscopy Spectral data is available.

Biological Activities and Potential Applications

While research on Dimethyl 4-hydroxyisophthalate is ongoing, preliminary studies and data
on its parent compound, 4-hydroxyisophthalic acid, and its derivatives suggest several areas of
biological activity.

Antimicrobial and Antifungal Activity

Derivatives of 4-hydroxyisophthalic acid, specifically 1,3-bis-anilides, have demonstrated
significant in vitro activity against a range of Gram-positive and Gram-negative bacteria.[2][6]
Some iodo-derivatives have also shown broad-spectrum antimicrobial and some antifungal

activity.[6]
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Experimental Protocol: Kirby-Bauer Disk Diffusion Assay

A standardized method for assessing antimicrobial susceptibility is the Kirby-Bauer disk
diffusion test.[2][7][9]

Inoculum Preparation: Prepare a bacterial suspension standardized to a 0.5 McFarland
turbidity standard.

 Inoculation: Uniformly swab the bacterial suspension onto the surface of a Mueller-Hinton
agar plate.

o Disk Application: Aseptically apply paper disks impregnated with a known concentration of
the test compound (Dimethyl 4-hydroxyisophthalate derivatives) onto the agar surface.

 Incubation: Incubate the plates at 35-37°C for 16-18 hours.

e Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disk
where bacterial growth is inhibited. The size of the zone indicates the susceptibility of the
microorganism to the compound.

Antioxidant and Neuroprotective Potential

The parent compound, 4-hydroxyisophthalic acid, has been reported to possess antioxidant
and neuroprotective properties.[9] It is suggested to act by activating antioxidant enzymes such
as catalase and superoxide dismutase (SOD).[10]

Experimental Protocol: In Vitro Antioxidant Enzyme Activity Assay

e Cell Culture and Treatment: Culture appropriate neuronal cells (e.g., SH-SY5Y) and treat
them with varying concentrations of the test compound.

o Cell Lysis: After treatment, lyse the cells to release intracellular contents.

o Catalase Activity Assay: The activity of catalase can be determined by monitoring the
decomposition of hydrogen peroxide (H202) at 240 nm.[11]

o Superoxide Dismutase (SOD) Activity Assay: SOD activity can be measured using assays
that involve the inhibition of the reduction of a detector molecule by superoxide radicals.[11]
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Anticoagulant Activity

Preliminary evidence suggests that Dimethyl 4-hydroxyisophthalate may have an effect on
bleeding time in mice and could function as an oral anticoagulant by inhibiting platelet
aggregation.[12]

Experimental Protocol: In Vitro Platelet Aggregation Assay

Platelet-Rich Plasma (PRP) Preparation: Obtain PRP from fresh whole blood by
centrifugation.

o Aggregation Measurement: Use a platelet aggregometer to measure the change in light
transmission through a suspension of PRP.

o Assay Procedure: Add the test compound (Dimethyl 4-hydroxyisophthalate) to the PRP
sample, followed by an agonist (e.g., ADP, collagen) to induce aggregation.

o Data Analysis: The degree of platelet aggregation is quantified by the increase in light
transmission, and the inhibitory effect of the test compound is determined by comparing the
aggregation in its presence to a control.

Signaling Pathways and Experimental Workflows

While the precise signaling pathways modulated by Dimethyl 4-hydroxyisophthalate are still
under investigation, based on the activities of its parent compound, a potential mechanism of
action related to its antioxidant properties can be hypothesized.

Caption: Hypothetical antioxidant pathway of Dimethyl 4-hydroxyisophthalate.

The workflow for evaluating the biological activities of Dimethyl 4-hydroxyisophthalate can
be structured as follows:

Caption: General experimental workflow for Dimethyl 4-hydroxyisophthalate.

Conclusion

Dimethyl 4-hydroxyisophthalate and its parent compound, 4-hydroxyisophthalic acid,
represent a class of molecules with diverse and promising biological activities. This technical
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guide provides a foundational understanding of their chemical nature, synthesis, and known
biological effects. Further research is warranted to fully elucidate the mechanisms of action and
to explore the therapeutic potential of these compounds in drug discovery and development.
The provided experimental protocols offer a starting point for researchers to investigate these
promising molecules further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293594#synonyms-for-dimethyl-4-
hydroxyisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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